Cas no 152914-63-1 (Octadecanoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester)

• Product Name: Octadecanoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester
• CAS No: 152914-63-1
• MF: C₄₁H₇₈O₆
• MW: 667.054434299469
• CID: 4762866
• PubChem ID: 88396265
• Update Time: 2024-11-07

Octadecanoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• octadecanoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester
• (1-butanoyloxy-3-hexadecanoyloxypropan-2-yl) octadecanoate
• 1-Palmitoyl-2-stearoyl-3-butyroylglycerol
• 1-O-Palmitoyl-2-O-stearoyl-3-O-butyrylglycerol
• SCHEMBL8993617
• PD096359
• 152914-63-1
• 1-Palmitoyl-2-Stearoyl-3-Butyryl-rac-glycerol
• Octadecanoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester

• Inchi： 1S/C41H78O6/c1-4-7-9-11-13-15-17-19-20-22-24-26-28-30-32-35-41(44)47-38(36-45-39(42)33-6-3)37-46-40(43)34-31-29-27-25-23-21-18-16-14-12-10-8-5-2/h38H,4-37H2,1-3H3
• InChI Key： QDICJGWYEVKHJA-UHFFFAOYSA-N
• SMILES： O(C(COC(CCC)=O)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 666.57984020g/mol
• Monoisotopic Mass: 666.57984020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 40
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.5
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols